Cas no 1808372-78-2 (2-cyano-N-(quinolin-5-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide)

• Product Name: 2-cyano-N-(quinolin-5-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide
• CAS No: 1808372-78-2
• MF: C₂₂H₁₉N₃O₄
• MW: 389.403965234756
• CID: 5844512
• PubChem ID: 2427935
• Update Time: 2025-07-22

2-cyano-N-(quinolin-5-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26601185
• 2-cyano-N-(quinolin-5-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide
• 1808372-78-2

• Inchi： 1S/C22H19N3O4/c1-27-19-12-21(29-3)20(28-2)11-14(19)10-15(13-23)22(26)25-18-8-4-7-17-16(18)6-5-9-24-17/h4-12H,1-3H3,(H,25,26)/b15-10+
• InChI Key： CMHXPZGDDMAJBP-XNTDXEJSSA-N
• SMILES： O(C)C1C=C(C(=CC=1/C=C(\C#N)/C(NC1=CC=CC2C1=CC=CN=2)=O)OC)OC

Computed Properties

• Exact Mass: 389.13755610g/mol
• Monoisotopic Mass: 389.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 93.5Ų

Additional information on 2-cyano-N-(quinolin-5-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide

Introduction to 2-cyano-N-(quinolin-5-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide (CAS No. 1808372-78-2)

2-cyano-N-(quinolin-5-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide, identified by its CAS number 1808372-78-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This molecule represents a fascinating intersection of heterocyclic chemistry and pharmacophore design, featuring a quinoline core coupled with an acrylamide moiety and a trimethoxyphenyl substituent. The structural complexity of this compound not only makes it a subject of academic interest but also positions it as a potential candidate for further medicinal chemistry exploration.

The quinoline scaffold, a well-documented pharmacophore in medicinal chemistry, is renowned for its broad spectrum of biological activities. Compounds containing the quinoline moiety have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. In particular, derivatives of quinoline have shown promise in targeting enzymes and proteins involved in cancer cell proliferation and survival. The presence of the quinolin-5-yl group in 2-cyano-N-(quinolin-5-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide suggests that this compound may exhibit similar biological activities, making it a valuable asset in the search for novel therapeutic agents.

The acrylamide functional group in the molecule introduces additional potential biological interactions. Acrylamides have been studied for their role in various biological processes, including inflammation modulation and signal transduction. The cyano substituent further enhances the electrophilicity of the molecule, which could be exploited for covalent drug delivery systems or targeted protein inhibition. The combination of these structural features makes 2-cyano-N-(quinolin-5-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide a versatile scaffold for drug discovery.

The trimethoxyphenyl group adds another layer of complexity to the molecule. This aromatic substituent is known for its ability to modulate electronic properties and binding affinity. In pharmaceuticals, methoxy groups are often introduced to enhance solubility and metabolic stability. The specific arrangement of three methoxy groups on a phenyl ring suggests potential interactions with enzymes or receptors that are sensitive to such substituents. This feature could be particularly useful in designing molecules with enhanced binding affinity or selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. By leveraging these tools, scientists can rapidly screen large libraries of molecules for potential therapeutic applications. In the case of 2-cyano-N-(quinolin-5-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide, computational studies have suggested that it may interact with proteins involved in cancer pathways. These predictions are based on the known binding modes of quinoline derivatives and the structural features introduced by the acrylamide and trimethoxyphenyl groups.

Experimental validation of these predictions is crucial for advancing the compound into further stages of drug development. In vitro assays have been designed to test the biological activity of 2-cyano-N-(quinolin-5-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide against various targets relevant to cancer biology. Initial results have shown promising activity against certain cancer cell lines, suggesting that this compound may indeed have therapeutic potential. Further studies are underway to elucidate the mechanisms of action and optimize its pharmacological properties.

The synthesis of 2-cyano-N-(quinolin-5-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide presents unique challenges due to its complex structure. Multistep synthetic routes involving cyclization reactions, functional group transformations, and protecting group strategies are typically employed to construct this molecule efficiently. Advances in synthetic methodologies have made it possible to produce such complex molecules on a scalable basis, which is essential for preclinical development.

The pharmacokinetic properties of 2-cyano-N-(quinolin-5-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its suitability as a drug candidate. Preliminary studies suggest that this compound may exhibit favorable solubility and metabolic stability, which are important factors for oral bioavailability. However, further studies are needed to fully characterize its pharmacokinetic profile.

The potential applications of 2-cyano-N-(quinolin-5-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide extend beyond oncology. Its structural features make it a versatile scaffold that could be modified to target other diseases or biological processes. For example, modifications to the quinoline core or the acrylamide moiety could alter its biological activity or improve its pharmacokinetic properties. Such modifications are often explored during hit-to-lead optimization phases in drug discovery.

In conclusion, 1808372-78 represents a promising lead compound with significant potential in pharmaceutical research. Its unique structure combines multiple pharmacophoric elements that could be exploited for therapeutic applications. While further research is needed to fully understand its biological activity and pharmacokinetic properties, 180837278 remains an exciting candidate for future drug development efforts.